4-butyl-6-chloro-7-hydroxy-8-(piperidin-1-ylmethyl)-2H-chromen-2-one

Specification

• Molecular Formula: C19H24ClNO3
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 4-butyl-6-chloro-7-hydroxy-8-(piperidin-1-ylmethyl)chromen-2-one
• Standard InChI: InChI=1S/C19H24ClNO3/c1-2-3-7-13-10-17(22)24-19-14(13)11-16(20)18(23)15(19)12-21-8-5-4-6-9-21/h10-11,23H,2-9,12H2,1H3
• Standard InChI Key: MBHCOFCTLPLCLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C(C(=C(C=C12)Cl)O)CN3CCCCC3

Introduction

4-Butyl-6-chloro-7-hydroxy-8-(piperidin-1-ylmethyl)-2H-chromen-2-one is a synthetic organic compound belonging to the class of chromenones, which are derivatives of chromone. This compound features a butyl group, a chloro substituent, a hydroxyl group, and a piperidine moiety, indicating its potential biological activity and utility in medicinal chemistry.

Synthesis and Chemical Reactivity

The synthesis of 4-butyl-6-chloro-7-hydroxy-8-(piperidin-1-ylmethyl)-2H-chromen-2-one typically involves multiple organic reactions, including those involving chromone derivatives and piperidine-based reagents. Each step requires careful control of reaction conditions to ensure high yields and purity of the final product.

Synthetic Steps	Reaction Conditions
1. Formation of Chromone Core	Temperature, solvent, and time control
2. Introduction of Piperidine Moiety	Use of piperidine-based reagents
3. Final Purification	Chromatographic techniques

Biological Activity and Potential Applications

Preliminary studies suggest that this compound exhibits significant biological activity, with potential applications in pharmaceuticals. Compounds with similar structures have been reported to possess antioxidant, anti-inflammatory, and anticancer properties.

Biological Activity	Potential Applications
Antioxidant Properties	Protection against oxidative stress
Anti-inflammatory Effects	Treatment of inflammatory diseases
Anticancer Activity	Development of anticancer therapies

Comparison with Similar Compounds

Several compounds share structural features with 4-butyl-6-chloro-7-hydroxy-8-(piperidin-1-ylmethyl)-2H-chromen-2-one, each exhibiting unique properties:

Compound Name	Structure	Notable Properties
6-Chloroquinoline	Similar to chromenones	Antimicrobial activity
7-Hydroxyflavone	Flavone derivative	Antioxidant properties
5-Methoxyflavone	Flavone derivative	Anti-inflammatory effects
8-Piperidinemethylchromone	Chromone derivative	Potential anticancer activity

Future Research Directions

Further studies are required to fully elucidate the pharmacodynamics and pharmacokinetics of 4-butyl-6-chloro-7-hydroxy-8-(piperidin-1-ylmethyl)-2H-chromen-2-one, including its absorption, distribution, metabolism, and excretion profiles. Characterization techniques such as Nuclear Magnetic Resonance spectroscopy, Mass Spectrometry, Infrared spectroscopy, and Ultraviolet-visible spectroscopy provide insights into its functional groups and electronic transitions.

Given the limitations in available data, additional research should focus on exploring its interaction with biological targets, such as enzymes and receptors involved in cancer pathways, to unlock its therapeutic potential.